Cas no 1804862-49-4 (Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate
• CAS No: 1804862-49-4
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4892486
• Update Time: 2025-06-13

Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate

• Inchi： 1S/C9H7F2IN2O4/c1-2-18-9(15)5-3-4(12)6(7(10)11)8(13-5)14(16)17/h3,7H,2H2,1H3
• InChI Key： YUJPXBIWKNBPDT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)N=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.8
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate

Research Brief on Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate (CAS: 1804862-49-4)

Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate (CAS: 1804862-49-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of difluoromethyl, iodo, nitro, and carboxylate functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

The synthesis of Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate typically involves multi-step organic reactions, including halogenation, nitration, and esterification. A 2023 study published in the Journal of Medicinal Chemistry highlighted an optimized synthetic route that improves yield and purity, making it more accessible for large-scale applications. The presence of the iodo and nitro groups in the pyridine ring provides reactive sites for further functionalization, enabling the construction of diverse chemical libraries for high-throughput screening.

In terms of biological activity, recent research has demonstrated that derivatives of this compound exhibit promising inhibitory effects against specific kinase targets implicated in cancer progression. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structurally modified analogs of Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate showed potent activity against BRAF V600E mutant kinases, which are frequently associated with melanoma and other malignancies. These findings underscore its potential as a scaffold for designing next-generation kinase inhibitors.

Furthermore, the difluoromethyl group in this compound has been investigated for its role in enhancing metabolic stability and bioavailability, addressing common challenges in drug development. A recent preprint on ChemRxiv discussed the compound's favorable pharmacokinetic properties, including improved half-life and tissue penetration, which are critical for in vivo efficacy. These attributes make it a valuable candidate for further preclinical evaluation.

Despite its promise, challenges remain in the optimization of Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate-based therapeutics. Issues such as selectivity and off-target effects require careful consideration in future studies. Ongoing research aims to elucidate structure-activity relationships (SAR) and explore its applicability in combination therapies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylate (CAS: 1804862-49-4) represents a compelling case study in the intersection of chemical synthesis and medicinal chemistry. Its multifaceted reactivity and biological relevance position it as a key player in the development of innovative therapeutic agents. Continued investigation into its mechanisms and derivatives will likely yield significant advancements in the treatment of complex diseases.